Cas no 55774-34-0 (5-(ethylamino)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(ethylamino)-1,3,4-thiadiazole-2-thiol
• CAS No: 55774-34-0
• MF: C₄H₇N₃S₂
• MW: 161.248477220535
• MDL: MFCD07366418
• CID: 385809
• PubChem ID: 4907629
• Update Time: 2025-05-22

5-(ethylamino)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(ethylamino)-
• 5-(ETHYLAMINO)-1,3,4-THIADIAZOLE-2-THIOL
• 5-(ethylamino)-3H-1,3,4-thiadiazole-2-thione
• 2-Ethylamino-5-mercapto-1,3,4-thiadiazol
• 2-ethylamino-5-mercapto-1,3,4-thiadiazole
• 5-(Ethylamino)-1,3,4-thiadiazole-2(3H)-thione
• 5-Aethylamino-2-mercapto-{1,3,4}thiadiazol
• 5-ethylamino-2-mercapto-{1,3,4}thiadiazole
• 5-(Ethylamino)-1,3,4-thiadiazole-2(3H)-thione #
• EN300-14837
• AKOS000123619
• 1,3,4-Thiazole-2(3H)-thione, 5-ethylamino-
• SCHEMBL10954392
• BDBM50076377
• 55774-34-0
• CS-0234851
• 5-Ethylamino-3H-[1,3,4]thiadiazole-2-thione
• OWTDUWLWAOCZOO-UHFFFAOYSA-N
• CHEMBL38967
• AKOS001160397
• DTXSID90406714
• MFCD07366418
• Z104520992
• 5-(ethylamino)-1,3,4-thiadiazole-2-thiol

• MDL： MFCD07366418
• Inchi： 1S/C4H7N3S2/c1-2-5-3-6-7-4(8)9-3/h2H2,1H3,(H,5,6)(H,7,8)
• InChI Key： OWTDUWLWAOCZOO-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NCC)=S

Computed Properties

• Exact Mass: 161.00800
• Monoisotopic Mass: 161.008139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.54
• Boiling Point: 224.9°Cat760mmHg
• Flash Point: 89.8°C
• Refractive Index: 1.748
• PSA: 104.85000
• LogP: 1.33160

Additional information on 5-(ethylamino)-1,3,4-thiadiazole-2-thiol

Comprehensive Overview of 5-(ethylamino)-1,3,4-thiadiazole-2-thiol (CAS No. 55774-34-0): Properties, Applications, and Industry Insights

The chemical compound 5-(ethylamino)-1,3,4-thiadiazole-2-thiol (CAS No. 55774-34-0) is a specialized heterocyclic molecule featuring a 1,3,4-thiadiazole core. This structure is characterized by the presence of sulfur and nitrogen atoms, which contribute to its unique reactivity and functional versatility. The compound's ethylamino and thiol substituents further enhance its potential for diverse applications, ranging from pharmaceuticals to agrochemicals. Researchers and industry professionals are increasingly interested in this molecule due to its promising biological activity and adaptability in synthetic chemistry.

In recent years, the demand for sulfur-containing heterocycles like 5-(ethylamino)-1,3,4-thiadiazole-2-thiol has surged, driven by their role in drug discovery and material science. A trending topic in organic chemistry forums revolves around the "design of thiadiazole derivatives" for antimicrobial or antioxidant applications. This aligns with the growing focus on green chemistry and sustainable synthesis methods, where such compounds are explored as eco-friendly alternatives. The compound's CAS No. 55774-34-0 frequently appears in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 5-(ethylamino)-1,3,4-thiadiazole-2-thiol serves as a valuable intermediate. Its thiol group allows for facile functionalization, enabling the creation of derivatives with tailored properties. Laboratories often search for "efficient synthesis routes for thiadiazole thiols" or "scalable production of CAS 55774-34-0," reflecting the need for cost-effective manufacturing processes. Recent studies highlight its utility in constructing metal-chelating ligands, which are pivotal in catalysis and sensor development.

The pharmacological potential of this compound is another area of intense exploration. While not a drug itself, its scaffold is a cornerstone in medicinal chemistry. Queries like "biological activities of 1,3,4-thiadiazole derivatives" dominate academic databases, linking to research on enzyme inhibition and receptor modulation. Its ethylamino moiety may influence bioavailability, making it a candidate for structure-activity relationship (SAR) studies. Notably, analogs of CAS 55774-34-0 have shown promise in preliminary screenings for metabolic disorders.

In material science, the thiadiazole ring contributes to electron delocalization, inspiring investigations into "organic semiconductors" and "conductive polymers." The compound's ability to form stable complexes with transition metals opens doors for advanced materials. Industry reports suggest that derivatives of 5-(ethylamino)-1,3,4-thiadiazole-2-thiol could play a role in next-generation photovoltaic cells or corrosion inhibitors, aligning with global pushes for renewable energy and infrastructure durability.

Regulatory and safety profiles of CAS 55774-34-0 are also critical discussion points. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in safety data sheets (SDS). Searches for "toxicological data of thiadiazole thiols" indicate a proactive approach to risk assessment. Manufacturers prioritize high-purity grades of this chemical to ensure consistency in research and industrial applications.

Looking ahead, innovations in catalytic functionalization and computational modeling are expected to expand the utility of 5-(ethylamino)-1,3,4-thiadiazole-2-thiol. As interdisciplinary collaborations grow, this compound may bridge gaps between synthetic chemistry, biology, and engineering. Its presence in peer-reviewed journals and technical patents solidifies its status as a versatile building block for future scientific breakthroughs.